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Compound of Interest

Compound Name: llicol

cat. No.: B15593277

This document provides essential safety and logistical information for the proper disposal of
llicol, a natural product isolated from the roots of Saussurea lappa Clarke. The following
procedures are intended for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting.

llicol Chemical and Physical Properties

A summary of the key quantitative data for llicol (CAS: 72715-02-7) is presented below. This
information is critical for understanding the substance's characteristics and for conducting a
proper risk assessment before handling and disposal.

Property Value

CAS Number 72715-02-7
Molecular Formula C15H2602
Molecular Weight 238.4 g/mol
Purity >98%

Physical Description Crystalline solid

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone

Experimental Protocols: llicol Disposal Procedure
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The following step-by-step protocol outlines the approved procedure for the disposal of llicol
waste. Adherence to these steps is mandatory to ensure the safety of laboratory personnel and
to comply with environmental regulations.

Personnel Protective Equipment (PPE) Required:
o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Disposal Steps:

» Waste Identification and Segregation:

o All waste materials contaminated with Ilicol, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE),
must be segregated from general laboratory waste.

o Label a dedicated, leak-proof waste container as "llicol Hazardous Waste."
o Containerization of llicol Waste:

o Solid Waste: Place contaminated solids (e.g., absorbent pads, gloves, weighing paper)
directly into the labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing llicol in a sealable, chemical-resistant
container. Do not overfill the container; leave adequate headspace to allow for expansion.

o Empty Containers: Rinse empty llicol containers three times with a suitable solvent in
which llicol is soluble (e.g., acetone, ethyl acetate). The first rinseate must be collected
and disposed of as hazardous waste. Subsequent rinses can be managed according to
institutional protocols.

e Waste Storage:
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o Store the sealed llicol hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.

o The storage area should be clearly marked as a hazardous waste accumulation site.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the llicol hazardous waste.

o Provide the EHS department with a completed hazardous waste disposal form, including
the chemical name (llicol), CAS number (72715-02-7), and an estimate of the quantity of
waste.

 Spill Decontamination:

[e]

In the event of a spill, wear appropriate PPE.

o

Absorb the spill with an inert material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material and place it in the llicol hazardous waste container.

[¢]

Decontaminate the spill site with a 10% bleach solution or another appropriate
disinfectant, followed by a final rinse with water.[1]

llicol Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of llicol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of llicol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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